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Compound of Interest

Compound Name: Dichotomine C

Cat. No.: B15569600

For Immediate Release

This technical guide provides a comprehensive overview of Dichotomine C, a (3-carboline
alkaloid with the IUPAC name methyl (1S)-1-(1,2-dihydroxyethyl)-9H-pyrido[3,4-b]indole-4-
carboxylate. While a specific CAS Number for Dichotomine C is not yet widely cataloged in
major chemical databases, its unique structure and potential biological significance warrant this
in-depth exploration for researchers, scientists, and professionals in drug development.

Core Chemical Identity

Based on structural analysis of its SMILES identifier, Dichotomine C possesses a tetracyclic
B-carboline core, a privileged scaffold in medicinal chemistry known for a wide range of
biological activities. The molecule is further characterized by a methoxycarbonyl group at
position 4 and a chiral (S)-1,2-dihydroxyethyl substituent at position 1.
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Identifier Value

Trivial Name Dichotomine C
methyl (1S)-1-(1,2-dihydroxyethyl)-9H-

IUPAC Name ) vl )_ ( y yethy)
pyrido[3,4-bJindole-4-carboxylate

Molecular Formula C15H14N204

Molecular Weight 286.29 g/mol
INChI=1S/C15H14N204/c1-21-15(20)11-6-9-8-

InChl 4-2-3-5-10(8)16-13(9)14(17-11)12(19)7-18/h2-
6,12,16,18-19H,7H2,1H3/t12-/m0/s1

InChiKey WKUVQUIYZHZZFT-LBPRGKRZSA-N
COC(=0)clcc2[nH]c3ccecc3c2ncl--INVALID-

SMILES
LINK--CO

CAS Number Not Assigned

Potential Biological Significance and Research

Directions

While specific experimental data for Dichotomine C is limited in publicly accessible literature,

the B-carboline structural motif is associated with a diverse array of pharmacological activities.

Alkaloids containing this nucleus have been reported to exhibit properties including:

» Anticancer Activity: Many (-carboline derivatives have demonstrated cytotoxicity against

various cancer cell lines.

o Neurological Effects: The scaffold can interact with various receptors and enzymes in the

central nervous system.

o Antimicrobial and Antiviral Properties: Certain -carbolines have shown inhibitory activity

against bacteria, fungi, and viruses.

The presence of the dihydroxyethyl side chain and the methoxycarbonyl group on the

Dichotomine C structure suggests unique possibilities for hydrogen bonding and other
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molecular interactions, which may translate to novel biological activities. Further research is
warranted to isolate, synthesize, and biologically evaluate this compound to unlock its full

therapeutic potential.

Experimental Protocols: A General Framework

While specific experimental protocols for Dichotomine C are not yet established, the following
outlines a general workflow for the isolation, characterization, and biological evaluation of novel

natural products of this class.

Logical Workflow for Dichotomine C Research

‘/ Biological Evaluation
(
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A generalized workflow for the discovery and development of Dichotomine C.

Potential Sighaling Pathways for Investigation

Given the known activities of other 3-carboline alkaloids, several signaling pathways could be
relevant for investigating the mechanism of action of Dichotomine C.

Hypothesized Signaling Pathway Interactions
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 To cite this document: BenchChem. [Unveiling Dichotomine C: A Technical Guide to a Novel
B-Carboline Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569600#dichotomine-c-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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